Cas no 1554159-58-8 (2-fluoro-2-methylbutan-1-amine)

• Product Name: 2-fluoro-2-methylbutan-1-amine
• CAS No: 1554159-58-8
• MF: C₅H₁₂FN
• MW: 105.153884887695
• CID: 5577709
• Update Time: 2025-10-29

2-fluoro-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 2-fluoro-2-methyl-
• 2-Fluoro-2-methylbutan-1-amine
• 2-fluoro-2-methylbutan-1-amine

• Inchi： 1S/C5H12FN/c1-3-5(2,6)4-7/h3-4,7H2,1-2H3
• InChI Key： HIZDBGWBBUYSNP-UHFFFAOYSA-N
• SMILES： C(N)C(F)(C)CC

Experimental Properties

• Density: 0.874±0.06 g/cm3(Predicted)
• Boiling Point: 118.1±10.0 °C(Predicted)
• pka: 8.77±0.10(Predicted)

Additional information on 2-fluoro-2-methylbutan-1-amine

2-Fluoro-2-Methylbutan-1-Amine: A Comprehensive Overview

2-fluoro-2-methylbutan-1-amine, also known by its CAS number CAS 1554159-58-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines, specifically a primary amine, and features a unique structure that combines a fluorine atom with a branched alkyl chain. The molecule's structure is characterized by a central carbon atom bonded to a fluorine atom, two methyl groups, and an amino group (-NH₂), making it a versatile compound with potential applications in drug design and material science.

The synthesis of 2-fluoro-2-methylbutan-1-amine typically involves multi-step processes that include alkylation, fluorination, and amine formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored various catalysts, such as palladium complexes and transition metal catalysts, to optimize the reaction conditions for large-scale manufacturing. These developments have not only improved yield but also enhanced the purity of the final product, making it more suitable for high-quality applications.

In terms of physical properties, 2-fluoro-2-methylbutan-1-amine exhibits a boiling point of approximately 60°C under standard pressure, which is relatively low compared to other similar amines. This characteristic makes it suitable for applications requiring low-energy heating processes. The compound is also sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under various conditions has been extensively studied, with findings indicating that it remains stable under neutral and mildly acidic or basic conditions but can undergo degradation under strongly acidic or oxidizing environments.

The biological activity of 2-fluoro-2-methylbutan-1-amine has been a focal point in recent research. Studies have demonstrated its potential as a building block in drug discovery, particularly in the development of bioactive molecules targeting various therapeutic areas. For instance, researchers have investigated its role as an intermediate in the synthesis of antiviral agents and anticancer drugs. The presence of the fluorine atom in its structure contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins. This property has been leveraged in designing small molecule inhibitors for kinases and other enzymes involved in disease pathways.

In addition to its pharmacological applications, 2-fluoro-2-methylbutan-1-amines have found utility in materials science. Recent studies have explored their use as precursors for synthesizing advanced polymers and coatings with tailored properties. The compound's ability to form stable bonds under specific reaction conditions makes it ideal for creating materials with enhanced mechanical strength and thermal resistance. Furthermore, its application in the synthesis of surfactants has been reported, where it contributes to the development of biodegradable agents for use in environmental cleanup processes.

The environmental impact of CAS 1554159-58-8 has also been assessed in recent years. Studies indicate that while it is not inherently hazardous under normal handling conditions, proper disposal methods are necessary to prevent contamination of water systems. Researchers have developed bioremediation strategies involving microbial degradation to efficiently break down the compound into non-toxic byproducts. These findings underscore the importance of sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-fluoro-2-methylbutan-amines, represented by CAS number 1554159–58–8, is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, combined with advancements in synthesis techniques and biological research, positions it as a valuable tool in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic research and industrial applications.